N-(4-amino-2-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C17H13BrFN5O4S/c18-11-5-4-10(28-11)15(26)22-13-14(20)23-17(24-16(13)27)29-7-12(25)21-9-3-1-2-8(19)6-9/h1-6H,7H2,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: JVOPDEGEMDHJHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(O3)Br)N
• Molecular Formula: C17H13BrFN5O4S
• Molecular Weight: 482.3 g/mol

Description

N-(4-amino-2-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H13BrFN5O4S and its molecular weight is 482.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in the field of medicinal chemistry has led to the synthesis of various complex molecules designed for specific biological targets. For example, studies have demonstrated the synthesis of molecules with antibacterial properties, such as pyridonecarboxylic acids and their analogues, which have shown significant activity against various bacterial strains (Egawa et al., 1984). Similarly, compounds designed to inhibit specific enzymes or receptors have been developed, such as selective Met kinase inhibitors (Schroeder et al., 2009), highlighting the versatility of synthetic chemistry in creating targeted therapeutic agents.

Potential Research Applications

• Antibacterial Agents : Research has identified compounds with promising antibacterial activity, indicating potential applications in developing new antibiotics to combat resistant bacterial strains. The synthesis of novel thienopyrazole derivatives has been reported, with specific focus on their spectral characterization and potential antibacterial applications (Ahmed et al., 2018).

• Anticancer Agents : The discovery and development of molecules with anticancer properties is a significant area of research. Compounds such as substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have shown efficacy in preclinical models, indicating their potential as therapeutic agents in cancer treatment (Schroeder et al., 2009).

• Enzyme Inhibition : Several synthesized compounds target specific enzymes, providing a basis for developing drugs that can modulate biological pathways involved in diseases. For instance, novel dicationic imidazo[1,2-a]pyridines have been evaluated as antiprotozoal agents, highlighting their potential in treating diseases caused by protozoa (Ismail et al., 2004).

• Non-Linear Optical (NLO) Materials : Research on compounds with non-linear optical properties has implications for developing new materials for optical technologies. Studies have synthesized and characterized compounds for their NLO properties, indicating potential applications in optical switching and computing technologies (Jayarajan et al., 2019).